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Compound of Interest

Compound Name: Methyl 2,3-dibromobutanoate
CAS No.: 5469-24-9
Cat. No.: B3053605
Get Quote
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Executive Technical Summary

Methyl 2,3-dibromobutanoate (CAS: 5469-24-9) is a halogenated aliphatic ester primarily
utilized as a synthetic intermediate in the construction of complex pharmaceutical scaffolds and
functionalized alkenes.[1] Structurally, it possesses two vicinal bromine atoms at the

and

positions relative to the ester carbonyl. This vicinal dihalide motif makes it a potent electrophile
and a precursor for elimination reactions yielding

-bromoacrylates or alkynes.

Critical Hazard Alert: As an

-halo ester derivative, this compound exhibits properties consistent with lachrymators and
corrosives. It must be handled with the assumption that it can cause severe skin burns, eye
damage, and respiratory distress, even if specific toxicological data is sparse in public
registries.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][81[9][10]

The physicochemical data below consolidates experimental values and high-confidence
predicted models for the racemate derived from standard crotonate bromination.

Parameter Technical Specification

IUPAC Name Methyl 2,3-dibromobutanoate

Methyl 2,3-dibromobutyrate; 2,3-Dibromobutyric
Common Synonyms )
acid methyl ester

CAS Number 5469-24-9

Molecular Formula

Molecular Weight 259.92 g/mol
Physical State Liguid (Colorless to pale yellow)
Boiling Point ~85-90 °C at 10 mmHg (Predicted/Analogous)
Density g/mL (20 °C)
N Soluble in MeOH, DCM, THF, EtOAc;
Solubility o ]
Immiscible with water (hydrolyzes slowly)
Typically supplied as a racemate (mixture of
Stereochemistry erythro enantiomers) if synthesized from trans-

methyl crotonate.[1][2][3]

Hazard Identification & Toxicology (GHS Standards)

This compound is an alkylating agent and a corrosive. The presence of the

-bromine increases the electrophilicity of the carbonyl carbon and the

-carbon, making it reactive toward biological nucleophiles (DNA, proteins).

GHS Classification (29 CFR 1910.1200)[11]
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Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).[4]

Serious Eye Damage: Category 1 (Irreversible damage).

Acute Toxicity (Oral/Inhalation): Category 4 (Harmful).[2][5]

STOT-SE: Category 3 (Respiratory lIrritation).[4]

Mechanism of Toxicity

The toxicity profile is driven by two mechanisms:
 Direct Alkylation: The

-carbon is susceptible to nucleophilic attack, leading to protein alkylation and tissue necrosis.

e Hydrolysis: Upon contact with mucosal moisture, the ester hydrolyzes to release 2,3-
dibromobutanoic acid and methanol, while the bromide leaves as hydrobromic acid (HBr),
causing chemical burns.

Emergency Response Logic

The following diagram outlines the immediate decision-making logic for exposure incidents.
This protocol prioritizes neutralization of the acid byproduct and rapid decontamination.
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EXPOSURE INCIDENT

Identify Exposure Route

i

SKIN CONTACT EYE CONTACT INHALATION
(Potential Vesicant) (Lachrymator/Corrosive) (Respiratory Edema)
1. Drench with H20 (15 min) 1. Irrigate with H20/Saline (15-30 min) 1. Move to Fresh Air
2. Apply PEG 400 or Calcium Gluconate 2. Check pH of cul-de-sac 2. Administer O2 if dyspneic
3. Remove Contaminated Clothing 3. Do NOT neutralize chemically 3. Monitor for delayed pulmonary edema

TRANSFER TO ER

Provide SDS & Note 'Alkylating Agent'

Click to download full resolution via product page

Figure 1: Emergency response decision tree emphasizing rapid decontamination and specific
treatments for alkylating/corrosive agents.

Safe Handling & Storage Protocols
Engineering Controls

e Enclosure: All transfers must occur within a certified chemical fume hood.

o Atmosphere: Store and handle under an inert atmosphere (Argon or Nitrogen) to prevent
moisture-induced hydrolysis and liberation of HBr.

Personal Protective Equipment (PPE) Matrix
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Zone Required PPE Rationale
ocul Chemical Goggles + Face Prevents splash entry; vapors
cular
Shield are lachrymatory.

o Standard nitrile may degrade;
Double Nitrile (0.11 mm) or ) )
Dermal ) ] ) ] double gloving provides
Laminate Film (Silver Shield) S
breakthrough indication time.

Respirat Full-face respirator with ABEK Required if working outside a
espirator
P Y (Organic/Acid Gas) cartridges hood (e.qg., spill cleanup).

Storage Conditions
o Temperature: Refrigerate (
).

¢ Incompatibility: Segregate from strong bases (triggers elimination), oxidizing agents, and
reducing agents.

o Light: Store in amber glass; brominated compounds can undergo photolytic debromination.

Synthetic Utility & Application Context

For drug development professionals, Methyl 2,3-dibromobutanoate is not just a reagent but a
strategic intermediate. Its primary utility lies in its ability to undergo dehydrobromination.

Primary Reaction Workflow: Synthesis of Methyl 2-
Bromo-2-butenoate

A common application is the synthesis of

-bromo-unsaturated esters, which are Michael acceptors used in heterocycle synthesis (e.g.,
coumarins, thiazoles).

Protocol Insight:

e Precursor: Methyl Crotonate (trans-2-butenoate).
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¢ Bromination: Addition of

in DCM or
yields Methyl 2,3-dibromobutanoate (racemic).

e Elimination: Treatment with a base (e.g., DBU,

) eliminates HBr.

o Regioselectivity: Elimination typically occurs at the

-position to conjugate with the ester, yielding Methyl 2-bromo-2-butenoate.

+ Base (DBU/Et3N)

Elimination
(Elimination) +Br2/DCM
(Electrophilic Addition)
Methyl Crotonate Bromination Methyl 2,3-dibromobutanoate -HBr o [ Methyl 2-bromo-2-butenoate
(Precursor) gl (Target Compound) "] (Functionalized Michael Acceptor)

Click to download full resolution via product page

Figure 2: Synthetic pathway illustrating the generation and subsequent utility of Methyl 2,3-
dibromobutanoate in organic synthesis.

Stereochemical Considerations

 Starting Material: Using trans-2-butenoate yields the erythro (racemic) dibromide.
» Starting Material: Using cis-2-butenoate yields the threo (racemic) dibromide.
e Impact: The stereochemistry of the dibromide dictates the geometry (

or

) of the elimination product via anti-periplanar elimination mechanisms.

Waste Management & Disposal
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Do not dispose of down the drain. This compound is toxic to aquatic life with long-lasting effects
(H411).

e Quenching: Small amounts can be hydrolyzed cautiously in a basic aqueous solution
(NaOH) to form the water-soluble carboxylate, followed by neutralization. Warning:
Exothermic.

¢ Disposal: Collect as halogenated organic waste.

o Spill Cleanup: Absorb with vermiculite or sand. Do not use combustible materials (sawdust).
Decontaminate surface with a dilute sodium thiosulfate solution to neutralize any free
bromine if decomposition has occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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